N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide

• Molecular Formula: C15H16INO3S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H16INO3S/c1-10-9-15(11(2)8-14(10)20-3)21(18,19)17-13-6-4-12(16)5-7-13/h4-9,17H,1-3H3
• InChI Key: XCFYYTMSXIJBNJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC=C(C=C2)I)C)OC

Description

N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide, also known as IDM, is a chemical compound that has been widely used in scientific research. IDM is a sulfonamide derivative that is structurally similar to other sulfonamide drugs such as sulfamethoxazole and sulfadiazine. IDM has been found to have potential applications in various fields of research including cancer therapy, neuroprotection, and inflammation.

Mechanism of Action

The mechanism of action of N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide is not fully understood. However, studies have shown that this compound can inhibit the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in cancer cells. By inhibiting the activity of CAIX, this compound can disrupt the pH regulation of cancer cells, leading to apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of CAIX, leading to a decrease in intracellular pH and induction of apoptosis. Additionally, this compound has been found to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. By inhibiting the activity of HDACs, this compound can modulate gene expression and induce cell cycle arrest.

Advantages and Limitations for Lab Experiments

N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide has several advantages for use in lab experiments. It is a highly pure compound that can be easily synthesized in large quantities. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, this compound has some limitations. It is a sulfonamide derivative, and its use may be restricted in some experiments due to potential interactions with other sulfonamide drugs.

Future Directions

There are several future directions for research on N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide. One potential application of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have shown that this compound can protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Further research is needed to explore the potential applications of this compound in these fields.

Synthesis Methods

The synthesis of N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide involves the reaction of 4-iodoaniline with 4-methoxy-2,5-dimethylbenzenesulfonyl chloride in the presence of a base. The reaction yields this compound as a white crystalline solid with a high purity.

Scientific Research Applications

N-(4-iodophenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in cancer therapy. Studies have shown that this compound can induce apoptosis and inhibit the proliferation of cancer cells. Additionally, this compound has been found to sensitize cancer cells to radiation therapy, making it a potential adjuvant therapy for cancer treatment.